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Compound of Interest

Compound Name: 5-(p-Tolyl)pyrimidin-2-amine

Cat. No.: B1417891

Introduction

5-(p-Tolyl)pyrimidin-2-amine, identified by CAS No. 31408-17-0, is a heterocyclic aromatic
amine with the molecular formula C11H11N3 and a molecular weight of 185.23 g/mol . This
compound serves as a crucial building block in medicinal chemistry and drug discovery. The
pyrimidine core is a privileged structure found in numerous bioactive molecules, including
kinase inhibitors for cancer therapy and anti-fibrotic agents. The tolyl and amine substituents
provide specific steric and electronic properties that can be tailored for high-affinity binding to
biological targets.

Accurate structural elucidation and purity assessment are paramount in the development of
novel therapeutics. Spectroscopic techniques provide the foundational data for this
characterization. This guide offers a comprehensive analysis of the expected spectroscopic
data for 5-(p-Tolyl)pyrimidin-2-amine, grounded in fundamental principles
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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